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Lead(II) Oleate: A Comprehensive Technical Guide
For: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth overview of the physical and chemical

properties of lead(II) oleate. It includes a summary of its quantitative data, detailed

experimental protocols for its synthesis, and a discussion of its primary applications and

associated toxicological hazards. This document is intended to serve as a comprehensive

resource for professionals in research and development who are working with or exploring the

uses of this organometallic compound.

Introduction
Lead(II) oleate, with the chemical formula Pb(C₁₈H₃₃O₂)₂, is a metal salt of oleic acid,

commonly referred to as a "metal soap".[1] It is a lead-based organometallic compound that

typically presents as a white, waxy solid.[2] Due to the long hydrocarbon chains of the oleate

ligands, lead(II) oleate exhibits excellent solubility in non-polar organic solvents, a property that

is critical for its applications.[3] It is most notably utilized as a precursor in the controlled

synthesis of lead-containing nanomaterials, such as lead sulfide (PbS) nanocrystals, which

have applications in photovoltaics and bio-imaging.[3] It has also been historically used as a

drying agent in paints and varnishes and as an additive in extreme pressure lubricating oils.[1]

[2] Given its lead content, the compound is highly toxic and poses significant health and

environmental risks.[4][5]
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Physical and Chemical Properties
Lead(II) oleate is characterized as a white, waxy powder or solid.[2] It is insoluble in water but

soluble in various organic solvents, including ethanol, benzene, ether, and turpentine.[1][2] The

state of lead oleate can vary, being a liquid at 16% lead content and a solid at 37% lead

content.[1]

Data Summary
The key physical and chemical properties of lead(II) oleate are summarized in the table below

for easy reference and comparison.

Property Value Citation(s)

Molecular Formula C₃₆H₆₆O₄Pb [2][4]

Molar Mass 770.11 g/mol [2][4]

Appearance White powder or waxy solid [2]

Melting Point
80 °C (Note: Some sources

report 45-50 °C)
[2][6]

Boiling Point 360 °C at 760 mmHg [2]

Relative Density 1.25 [2]

Solubility in Water Insoluble [1][2]

Solubility (Organic)

Soluble in ethanol, benzene,

ether, turpentine, carbon

disulfide

[1][2]

Flash Point 270.1 °C [2]

Vapor Pressure 3.7 x 10⁻⁶ mmHg at 25 °C [2]

CAS Number 1120-46-3 [1][2][4]
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The following sections detail common experimental methodologies for the synthesis and

characterization of lead(II) oleate.

Synthesis of Lead(II) Oleate
Method 1: Salt Metathesis Reaction

This is a common and straightforward method for producing lead(II) oleate through the

interaction of an aqueous lead salt solution with an alkali metal oleate.[2]

Materials: Lead(II) nitrate (Pb(NO₃)₂), Sodium oleate (NaC₁₈H₃₃O₂), Deionized water,

Stainless-steel lined reactor with stirring and heating capabilities, Centrifuge, Drying oven.

Procedure:

Dissolve lead(II) nitrate crystals in deionized water and filter the solution to remove any

impurities.[2]

Transfer the lead(II) nitrate solution to a stainless-steel lined reactor and heat to 85-90 °C.

[2]

Prepare a separate aqueous solution of sodium oleate.

Slowly add the sodium oleate solution dropwise to the heated lead(II) nitrate solution while

maintaining constant stirring. The reaction temperature should be kept at 85-90 °C.[2]

A white precipitate of lead(II) oleate will form immediately upon the addition of the sodium

oleate solution.

After the addition is complete, continue stirring for a short period to ensure the reaction

goes to completion.

Separate the lead(II) oleate precipitate from the reaction mixture via centrifugation.[2]

Wash the precipitate with hot water to remove any remaining nitrate salts.[2]

Dry the final product in an oven at 85-90 °C.[2]
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Once dried, the product can be ground to the desired particle size.[2]

Method 2: Direct Reaction of Lead Oxide with Oleic Acid

This method involves the high-temperature reaction between a lead oxide and oleic acid.[7]

Materials: Lead(II) oxide (PbO), Oleic acid (C₁₈H₃₄O₂), Reaction vessel with heating and

stirring, Hot ethanol (for washing), Petroleum ether (for dissolution), Vacuum drying oven.

Procedure:

Combine a stoichiometric ratio of lead(II) oxide and oleic acid in a suitable reaction vessel.

[7]

Heat the mixture to a high temperature while stirring until a transparent solution is formed,

indicating the completion of the reaction which produces lead(II) oleate and water.[7]

Allow the solution to cool. Wash the product with hot ethanol to remove any unreacted

oleic acid.[7]

Dissolve the washed product in petroleum ether.[7]

Evaporate the petroleum ether and dry the resulting viscous lead(II) oleate under vacuum

to obtain the pure product.[7]

Characterization Methods
Melting Point Determination: The melting point can be determined using a standard melting

point apparatus or by Differential Scanning Calorimetry (DSC), which provides a more

precise melting endotherm.

Solubility Testing: To determine solubility, excess lead(II) oleate is added to a known volume

of a specific solvent. The mixture is agitated at a constant temperature (e.g., 20 °C) until

equilibrium is reached.[6] The saturated solution is then filtered, and a known volume is

evaporated to dryness. The mass of the remaining solute is used to calculate the solubility in

grams per 100 mL of solvent.[6]
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Structural Analysis (FTIR): Fourier-Transform Infrared (FTIR) spectroscopy can be used to

confirm the formation of the salt. The spectrum should show the disappearance of the

characteristic carboxylic acid O-H stretch from oleic acid and the appearance of strong

carboxylate (COO⁻) stretches.

Purity Analysis (Elemental Analysis): The purity of the synthesized lead(II) oleate can be

confirmed through elemental analysis to determine the percentage of lead, carbon, and

hydrogen, which can then be compared to the theoretical values.

Visualizations
The following diagrams illustrate the experimental workflows for the synthesis of lead(II) oleate

and the relationship between its properties and applications.
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Caption: Workflow for the synthesis of Lead(II) Oleate via salt metathesis.
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Caption: Workflow for the synthesis of Lead(II) Oleate via direct reaction.
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Caption: Relationship between properties and applications of Lead(II) Oleate.

Applications and Relevance
While its use has declined in many areas due to its toxicity, lead(II) oleate remains a significant

compound in specific fields of research and industry.

Nanomaterial Synthesis: Its primary modern application is as a lead precursor in the

synthesis of high-quality lead chalcogenide nanocrystals, such as PbS and PbSe.[3] Its

solubility in non-polar solvents and its role as a capping agent are critical for controlling the

size, shape, and colloidal stability of the resulting nanoparticles.[3] These nanomaterials are

researched for use in NIR photodetectors, solar cells, and biological imaging probes.[3]

Industrial Uses: Historically, it has been used as a drier in oil-based paints and varnishes to

accelerate the polymerization and oxidation (drying) processes.[1] It also functions as an

extreme pressure additive in lubricating oils and as a water-resistant impregnating agent for

fibers.[2]

Safety and Toxicology
Professionals handling lead(II) oleate must exercise extreme caution due to its high toxicity,

which is primarily attributed to its lead content.[5]
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Hazard Classification: Lead(II) oleate is classified as harmful if swallowed or inhaled.[4] It is

a suspected carcinogen and mutagen and is known to be a reproductive toxin, with the

potential to damage fertility or the unborn child.[4][5]

Target Organs: Prolonged or repeated exposure may cause damage to organs, with the

most sensitive targets being the neurological, renal, and reproductive systems.[4][5] Lead

encephalopathy is the most severe neurological effect.[5]

Exposure and Handling: Handling should occur in a well-ventilated area, and appropriate

personal protective equipment (PPE), including gloves, safety goggles, and respiratory

protection, must be worn.[8] Avoid the formation of dust and aerosols.[8] Dermal absorption

can occur, and this is enhanced if the skin is damaged.[5]

Environmental Impact: Lead compounds are significant environmental contaminants.[9]

Although lead(II) oleate is sparingly soluble in water, it can release lead(2+) ions into the

environment, which are toxic to aquatic life.[9] Disposal must be handled by licensed

chemical destruction plants.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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